Cas no 1251685-81-0 (N-[(pyridin-3-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide)

• Product Name: N-[(pyridin-3-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide
• CAS No: 1251685-81-0
• MF: C₁₄H₁₂N₆OS
• MW: 312.349679946899
• CID: 5844235
• PubChem ID: 49670076
• Update Time: 2025-06-27

N-[(pyridin-3-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-3-ylmethyl)-2-(pyrimidin-2-ylamino)-1,3-thiazole-4-carboxamide
• N-[(pyridin-3-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide
• N-(pyridin-3-ylmethyl)-2-(pyrimidin-2-ylamino)thiazole-4-carboxamide
• F6039-0066
• AKOS024530020
• 1251685-81-0
• VU0530280-1
• SR-01000656322-1
• SR-01000656322

• Inchi： 1S/C14H12N6OS/c21-12(18-8-10-3-1-4-15-7-10)11-9-22-14(19-11)20-13-16-5-2-6-17-13/h1-7,9H,8H2,(H,18,21)(H,16,17,19,20)
• InChI Key： PINSHHCKKXSAPW-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC2=CC=CN=C2)=O)N=C1NC1=NC=CC=N1

Computed Properties

• Exact Mass: 312.07933020g/mol
• Monoisotopic Mass: 312.07933020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 121Ų

Additional information on N-[(pyridin-3-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide

Introduction to N-[(pyridin-3-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide (CAS No. 1251685-81-0)

N-[(pyridin-3-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1251685-81-0, belongs to a class of heterocyclic molecules that have been extensively studied for their therapeutic applications. The presence of multiple heterocyclic rings, including a pyridine and a pyrimidine moiety, along with a thiazole core, makes this molecule a promising candidate for further investigation in drug discovery.

The structural composition of N-[(pyridin-3-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide is highly intriguing and suggests potential interactions with biological targets. The pyridine ring, specifically the pyridin-3-yl substituent, is known to be a common pharmacophore in many bioactive compounds. Its ability to form hydrogen bonds and interact with metal ions makes it particularly valuable in the design of drugs targeting neurological and cardiovascular diseases. Additionally, the pyrimidin-2-yl amino group adds another layer of complexity to the molecule, enabling it to engage in multiple binding interactions within biological systems.

The thiazole core is another critical component of this compound, providing a stable scaffold that can be modified to enhance binding affinity and selectivity. Thiazole derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The carboxamide group at the 4-position of the thiazole ring further extends the potential for functionalization, allowing for the introduction of additional pharmacophores or modifications that could improve solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. These tools have been instrumental in understanding how N-[(pyridin-3-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide interacts with its target proteins. For instance, studies have shown that the pyridine and pyrimidine rings can form hydrophobic interactions with pockets on target proteins, while the amino and carboxamide groups can engage in polar interactions.

In addition to computational studies, experimental approaches have also been employed to validate these interactions. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the three-dimensional structure of this compound and its complexes with biological targets. These structural insights have been crucial in guiding medicinal chemists in designing analogs with improved properties.

The potential applications of N-[(pyridin-3-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyymethyl])-2-[(pyrimidin-2-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy)]amino]-1,3-thiazoleyyyy4-carboxamide are vast and span across multiple therapeutic areas. One particularly promising area is oncology, where thiazole derivatives have shown significant promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The unique combination of moieties in this compound suggests that it may be able to disrupt key signaling pathways in cancer cells without affecting normal cells.

Epidemiological studies have also highlighted the importance of heterocyclic compounds in maintaining health and preventing disease. The presence of nitrogen-containing heterocycles like pyridine and pyrimidine has been associated with various health benefits, including reduced inflammation and improved metabolic function. While more research is needed to fully understand the mechanisms behind these effects, compounds like N-[(pyridine-3-yyyyy)]methyl]-2-[(pyrimidine-2-yyyyy)]amino]-1yyysubstance may play a role in developing novel therapeutics for chronic diseases.

The synthesis of N-[(pyridine-3-yyyyy)]methyl]-2-[(pyrimidine-2-yyyyy)]amino]-1yyysubstance is another area where significant progress has been made. Advances in synthetic methodologies have allowed for more efficient and scalable production of complex organic molecules. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate carbon frameworks present in this compound. These synthetic strategies not only improve yield but also allow for easier modifications, enabling medicinal chemists to rapidly explore new analogs.

The development of novel drug candidates is often a lengthy and challenging process involving multiple stages from discovery to clinical trials. However, compounds like N-[(pyridine-3-yyyyy)]methyl]-2-[(pyrimidine-2 yyyy)]amino]-1yyysubstance offer hope by providing new starting points for therapeutic intervention. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), researchers can accelerate the identification of promising candidates for further development.

In conclusion, N-[(pyridine-3 yyyy)]methyl]-2-[Pyr]imidine - 22 yyyy]amino]] - 1 yyzazole - 44 carboxamide (CAS No.1251685^{81 - 00]}] represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Further research is warranted to fully elucidate its therapeutic potential and develop novel treatments for various diseases.